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Compound of Interest

Compound Name: 1-(Benzyloxy)-3-ethynylbenzene

Cat. No.: B163511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage of 1-
(Benzyloxy)-3-ethynylbenzene, a key intermediate in various synthetic applications, including

drug discovery. This document outlines the known stability profile, recommended storage

conditions, potential degradation pathways, and detailed experimental protocols for stability

assessment.

Chemical and Physical Properties
1-(Benzyloxy)-3-ethynylbenzene is a flammable liquid that requires careful handling and

storage. It is known to be a skin and eye irritant and is classified as a potential carcinogen. The

compound is sensitive to moisture and should be stored accordingly.
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Property Value Source

Molecular Formula C₁₅H₁₂O ChemScene

Molecular Weight 208.26 g/mol ChemScene

Appearance Not specified, likely a liquid General Chemical Knowledge

Storage Temperature 2-8 °C Sigma-Aldrich, ChemScene

Key Hazards
Flammable, Skin/Eye Irritant,

Potential Carcinogen
Sigma-Aldrich

Moisture Sensitivity Yes Sigma-Aldrich

Stability Profile and Recommended Storage
Proper storage of 1-(Benzyloxy)-3-ethynylbenzene is crucial to maintain its purity and prevent

degradation. The compound is chemically stable under standard ambient conditions for short

periods, but for long-term storage, specific conditions are recommended.

Key Storage Recommendations:

Temperature: The recommended storage temperature is between 2°C and 8°C.[1][2]

Atmosphere: Store in a dry and well-ventilated place.[1] Due to its moisture sensitivity,

storage under an inert atmosphere (e.g., argon or nitrogen) is advisable.

Container: Keep the container tightly closed to prevent moisture ingress and potential

oxidation.[1]

Light: While specific photostability data is not available, it is good practice to store the

compound protected from light to prevent potential photodegradation.

Incompatibilities: Avoid contact with strong acids and oxidizing agents.[1] The compound can

form explosive mixtures with air upon intense warming.[1]

Potential Degradation Pathways
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While specific degradation studies for 1-(Benzyloxy)-3-ethynylbenzene are not readily

available in the public domain, potential degradation pathways can be inferred based on the

functional groups present in the molecule: the benzyloxy group and the ethynyl group.

Hydrolysis of the Benzyl Ether Linkage
Under acidic or basic conditions, the benzyl ether linkage is susceptible to hydrolysis. This

would lead to the formation of 3-ethynylphenol and benzyl alcohol.

1-(Benzyloxy)-3-ethynylbenzene

3-EthynylphenolAcid/Base Hydrolysis

Benzyl Alcohol

Acid/Base Hydrolysis

1-(Benzyloxy)-3-ethynylbenzene Oxidized ProductsOxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b163511#stability-and-storage-of-1-benzyloxy-3-
ethynylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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